Cas no 1428367-40-1 (N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide)

N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide structure
1428367-40-1 structure
Product Name:N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide
CAS No:1428367-40-1
MF:C22H20FNO4S
MW:413.461908340454
CID:6089024
PubChem ID:71802835
Update Time:2025-07-20

N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide
    • F6411-5084
    • N-(2,3-dihydro-1H-inden-1-yl)-5-(((2-fluorobenzyl)sulfonyl)methyl)furan-2-carboxamide
    • 1428367-40-1
    • N-(2,3-dihydro-1H-inden-1-yl)-5-{[(2-fluorophenyl)methanesulfonyl]methyl}furan-2-carboxamide
    • VU0547624-1
    • N-(2,3-dihydro-1H-inden-1-yl)-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide
    • AKOS024554554
    • Inchi: 1S/C22H20FNO4S/c23-19-8-4-2-6-16(19)13-29(26,27)14-17-10-12-21(28-17)22(25)24-20-11-9-15-5-1-3-7-18(15)20/h1-8,10,12,20H,9,11,13-14H2,(H,24,25)
    • InChI Key: FPXMJKWCJYHSMS-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1F)(CC1=CC=C(C(NC2C3C=CC=CC=3CC2)=O)O1)(=O)=O

Computed Properties

  • Exact Mass: 413.10970745g/mol
  • Monoisotopic Mass: 413.10970745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 679
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 84.8Ų

N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide Pricemore >>

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Additional information on N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide

Comprehensive Overview of N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide (CAS No. 1428367-40-1)

N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide (CAS No. 1428367-40-1) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a furan-2-carboxamide core linked to a 2,3-dihydro-1H-inden-1-yl group and a (2-fluorophenyl)methanesulfonylmethyl moiety, making it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential role in modulating specific biological pathways, given its intricate chemical architecture.

The compound's sulfonylmethyl and fluorophenyl groups contribute to its distinctive physicochemical properties, such as enhanced solubility and binding affinity. These characteristics are critical for drug development, as they influence bioavailability and metabolic stability. Recent studies have explored its interactions with enzymes and receptors, positioning it as a potential lead compound for treating inflammatory and neurological disorders. The growing demand for small-molecule inhibitors and precision medicine has further amplified interest in this molecule.

In the context of current trends, N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide aligns with the search for novel bioactive compounds and structure-activity relationship (SAR) optimization. Its heterocyclic framework is a focal point for researchers investigating drug-likeness and ADMET profiles. Additionally, its fluorine-substituted aromatic ring offers advantages in terms of metabolic resistance and target selectivity, addressing common challenges in modern pharmacology.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including sulfonylation and amide coupling reactions. These methods are widely discussed in academic and industrial settings, reflecting the broader interest in green chemistry and sustainable synthesis. The compound's CAS No. 1428367-40-1 serves as a key identifier in chemical databases, facilitating collaborative research and intellectual property management.

As the scientific community continues to explore N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide, its potential applications extend beyond traditional drug discovery. For instance, it may serve as a valuable tool compound in chemical biology or as a scaffold for proteolysis-targeting chimeras (PROTACs). The integration of computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, further accelerates its exploration.

In summary, N-(2,3-dihydro-1H-inden-1-yl)-5-{(2-fluorophenyl)methanesulfonylmethyl}furan-2-carboxamide represents a compelling area of research at the intersection of medicinal chemistry and molecular design. Its structural complexity and functional versatility make it a subject of ongoing investigation, with implications for both academia and industry. As advancements in high-throughput screening and artificial intelligence-driven drug discovery progress, this compound is poised to play a pivotal role in shaping future therapeutic innovations.

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